Cas no 13625-49-5 (3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride)

• Product Name: 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride
• CAS No: 13625-49-5
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• MDL: MFCD11519395
• CID: 4590786
• PubChem ID: 18931313
• Update Time: 2025-06-15

3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,3,8-triazaspiro[4.5]-decane-2,4-dione hydrochloride
• 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride
• 3-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione hydrochloride
• EN300-93298
• Z1342208356
• F98188
• SOPWZZACEHCWCT-UHFFFAOYSA-N
• 13625-49-5
• VU0494714-1
• AKOS016911245
• 3-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dionehydrochloride
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-methyl-, monohydrochloride
• SCHEMBL21753306
• F2142-0034

• MDL： MFCD11519395
• Inchi： 1S/C8H13N3O2.ClH/c1-11-6(12)8(10-7(11)13)2-4-9-5-3-8;/h9H,2-5H2,1H3,(H,10,13);1H
• InChI Key： SOPWZZACEHCWCT-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C2(CCNCC2)NC1=O.Cl

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride

Introduction to 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride (CAS No. 13625-49-5)

3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride, identified by its CAS number 13625-49-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic triazine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride features a spirocyclic core consisting of a triazine ring linked to a decane backbone. This configuration imparts distinct steric and electronic properties that influence its interactions with biological targets. The presence of multiple nitrogen atoms in the triazine moiety suggests potential for hydrogen bonding and coordination interactions, which are critical for binding to proteins and enzymes. Additionally, the methyl substituent at the 3-position introduces a degree of lipophilicity, which may modulate the compound’s pharmacokinetic profile.

Recent research has highlighted the therapeutic potential of spirocyclic compounds in addressing various diseases. Studies have demonstrated that spirocycles can exhibit enhanced binding affinity and selectivity due to their rigid, three-dimensional structures. In particular, 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride has been investigated for its possible role in modulating enzyme activity and receptor interactions. For instance, preliminary in vitro studies suggest that this compound may interfere with the function of kinases and other signaling molecules involved in inflammatory pathways.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacological properties. Salting helps to enhance solubility in aqueous media, which is essential for formulation development and administration. Furthermore, the hydrochloride salt can improve the compound’s stability under various storage conditions, ensuring longer shelf life and consistent bioavailability. These characteristics make it a promising candidate for further preclinical and clinical evaluations.

In the context of current pharmaceutical research, 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride aligns with the growing interest in multitargeted drugs that can address multiple disease mechanisms simultaneously. The spirocyclic scaffold offers a versatile platform for designing molecules that can interact with diverse biological targets. For example, researchers have explored its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation and survival. The triazine ring’s ability to engage in hydrogen bonding with key residues in protein active sites makes it an attractive scaffold for developing selective kinase inhibitors.

Another area of interest is the compound’s potential as an anti-inflammatory agent. Chronic inflammation is associated with numerous pathological conditions, including cardiovascular disease, neurodegenerative disorders, and autoimmune diseases. By targeting inflammatory pathways such as NF-κB and MAPK signaling cascades, 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride may offer therapeutic benefits. Preliminary data indicate that this compound can modulate the expression of pro-inflammatory cytokines in cell culture models, suggesting its potential as an anti-inflammatory drug candidate.

The synthesis of 3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione;hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The spirocyclic linkage between the triazine ring and decane backbone is formed through carefully controlled reactions that ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such intricate structures, facilitating their exploration as pharmacophores.

From a computational chemistry perspective, 3-methyl-1, 3, 8-triazaspiro\[ 4.\ 5\]decane\-2, 4\-dione;hydrochloride\*\* exhibits interesting electronic properties that can be modeled using quantum mechanical methods. Density functional theory (DFT) calculations have been employed to study its optimized geometry and energetics\. These studies reveal insights into how the molecule interacts with biological targets at a molecular level\. Understanding these interactions through computational approaches can accelerate drug discovery by predicting binding affinities and identifying optimal lead compounds\.\

The development of novel drug candidates requires rigorous evaluation through preclinical studies\. These studies assess toxicity,\ pharmacokinetics,\ pharmacodynamics,\ and potential side effects\. Initial animal models have provided encouraging results regarding the safety profile of 3-methyl\-1, 3, 8\-triazaspiro\[ 4.\ 5\]decane\-2, 4\-dione;hydrochloride\*\*\*, suggesting its suitability for further clinical investigation\. Future studies will focus on optimizing dosages,\ delivery routes,\ and combination therapies to maximize therapeutic efficacy\.\

In conclusion, \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* \*\* provides a compelling example of how structural innovation can lead to novel therapeutic agents\. Its unique chemical properties make it an attractive candidate for addressing various diseases through modulating key biological pathways\. As research progresses,\ further insights into its mechanism of action will be uncovered,\ paving the way for new treatments that improve patient outcomes\.\